![molecular formula C20H18FN3S B1230536 1-(2-fluorophenyl)-3-(N-(phenylmethyl)anilino)thiourea](/img/structure/B1230536.png)
1-(2-fluorophenyl)-3-(N-(phenylmethyl)anilino)thiourea
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Overview
Description
1-(2-fluorophenyl)-3-(N-(phenylmethyl)anilino)thiourea is a member of phenylhydrazines.
Scientific Research Applications
Synthesis and Application in Fluorescent Dyes
Thiourea derivatives, including those with fluorophenyl groups, have been utilized in the synthesis of fluorescent dyes. For instance, a study by Frath et al. (2012) highlights the conversion of a Boranil fluorophore bearing a nitro-phenyl group to its anilino form and then to various derivatives including thioureas, which exhibit strong luminescence properties. These fluorescent dyes find application in labeling experiments, such as with Bovine Serum Albumin (BSA), showcasing their potential in bio-imaging and sensing applications (Frath et al., 2012).
Structural and Vibrational Properties
Research on thiourea derivatives also delves into their structural and vibrational properties. Mary et al. (2016) synthesized a thiourea compound and conducted a comprehensive analysis using single crystal XRD, DFT, and molecular dynamics investigations. Their study provides insights into the stability, charge transfer, and reactive sites of the molecule, which are essential for understanding the compound's chemical behavior and potential applications in materials science (Mary et al., 2016).
Potential Antimicrobial Activities
Some thiourea derivatives have been explored for their antimicrobial properties. Yolal et al. (2012) synthesized thiourea derivatives and evaluated their antimicrobial activities, particularly against Mycobacterium smegmatis. The study suggests that specific thiourea compounds could serve as lead compounds for developing new antimicrobial drugs (Yolal et al., 2012).
properties
Molecular Formula |
C20H18FN3S |
---|---|
Molecular Weight |
351.4 g/mol |
IUPAC Name |
1-(N-benzylanilino)-3-(2-fluorophenyl)thiourea |
InChI |
InChI=1S/C20H18FN3S/c21-18-13-7-8-14-19(18)22-20(25)23-24(17-11-5-2-6-12-17)15-16-9-3-1-4-10-16/h1-14H,15H2,(H2,22,23,25) |
InChI Key |
LLWHFCREIKFHTF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CN(C2=CC=CC=C2)NC(=S)NC3=CC=CC=C3F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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